tert-Butyl (S)-Cetirizine
tert-Butyl (S)-Cetirizine
Brand Name:
Vulcanchem
CAS No.:
1276303-81-1
VCID:
VC0131242
InChI:
InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3/t24-/m0/s1
SMILES:
CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C25H33ClN2O3
Molecular Weight:
445
tert-Butyl (S)-Cetirizine
CAS No.: 1276303-81-1
Reference Standards
VCID: VC0131242
Molecular Formula: C25H33ClN2O3
Molecular Weight: 445
| CAS No. | 1276303-81-1 |
|---|---|
| Product Name | tert-Butyl (S)-Cetirizine |
| Molecular Formula | C25H33ClN2O3 |
| Molecular Weight | 445 |
| IUPAC Name | tert-butyl 2-[2-[4-[(S)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetate |
| Standard InChI | InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3/t24-/m0/s1 |
| Standard InChIKey | CRBIKYGPQWQMAG-DEOSSOPVSA-N |
| SMILES | CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Synonyms | (S)-[2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic Acid 1,1-Dimethylethyl Ester; |
| PubChem Compound | 29975256 |
| Last Modified | Nov 11 2021 |
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